![molecular formula C15H18N2O3 B7514265 N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide](/img/structure/B7514265.png)
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide, commonly known as INDOLE-2-CARBOXAMIDE (ICA), is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ICA is a derivative of indole, a heterocyclic aromatic organic compound that is widely found in nature, including in plants, animals, and microorganisms.
Mechanism of Action
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide exerts its therapeutic effects through various mechanisms of action. In cancer cells, this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition results in the upregulation of tumor suppressor genes and downregulation of oncogenes, leading to the inhibition of cancer cell growth and induction of apoptosis. In neurodegenerative disorders, this compound activates the Nrf2-ARE signaling pathway, which is involved in the regulation of oxidative stress and inflammation. The activation of this pathway results in the upregulation of antioxidant enzymes and the downregulation of pro-inflammatory cytokines, leading to neuroprotection. Additionally, this compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, leading to the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, which contribute to its therapeutic potential. This compound has been shown to inhibit the activity of HDACs, resulting in the upregulation of tumor suppressor genes and downregulation of oncogenes. Additionally, this compound activates the Nrf2-ARE signaling pathway, resulting in the upregulation of antioxidant enzymes and the downregulation of pro-inflammatory cytokines. Moreover, this compound inhibits the activity of COX-2, resulting in the reduction of inflammation.
Advantages and Limitations for Lab Experiments
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide has several advantages for lab experiments, including its high yield of synthesis, simple chemical structure, and potential therapeutic applications in various diseases. However, this compound also has some limitations, including its low solubility in water, which can affect its bioavailability and pharmacokinetics. Additionally, this compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.
Future Directions
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide has significant potential for further research and development, particularly in the field of cancer and neurodegenerative disorders. Future studies could focus on the optimization of this compound synthesis methods, the development of novel delivery systems to improve its bioavailability, and the evaluation of its safety and efficacy in clinical trials. Additionally, future studies could investigate the potential of this compound in combination with other therapeutic agents to enhance its therapeutic effects.
Synthesis Methods
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of indole-2-carboxylic acid with acetic anhydride and oxalyl chloride in the presence of a base catalyst, such as triethylamine. The reaction results in the formation of this compound, which can be purified using column chromatography. The yield of this compound synthesis is typically high, and the compound can be obtained in a pure form suitable for further research.
Scientific Research Applications
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. Several studies have reported that this compound has anti-cancer properties, which inhibit the proliferation of cancer cells and induce apoptosis. Additionally, this compound has been shown to have neuroprotective effects, which can prevent neuronal damage and improve cognitive function. Moreover, this compound has anti-inflammatory properties, which can reduce inflammation and oxidative stress.
properties
IUPAC Name |
N-(1-acetyl-2,3-dihydroindol-5-yl)oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-10(18)17-7-6-11-9-12(4-5-13(11)17)16-15(19)14-3-2-8-20-14/h4-5,9,14H,2-3,6-8H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXUIWGXABVBNSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=CC(=C2)NC(=O)C3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.